Cas no 219477-62-0 (2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-,monohydrochloride(9CI))

• Product Name: 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-,monohydrochloride(9CI)
• CAS No: 219477-62-0
• MF: C₈H₁₇ClN₂
• MW: 176.686980962753
• CID: 243602
• Update Time: 2023-03-30

2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-,monohydrochloride(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-, hydrochloride (1:1)
• 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-, monohydrochloride (9CI)
• 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-,monohydrochloride(9CI)

• Inchi： 1S/C8H16N2.ClH/c1-6-3-7(2)5-10-8(9)4-6;/h6-7H,3-5H2,1-2H3,(H2,9,10);1H
• InChI Key： AVSNAENXHGUBBS-UHFFFAOYSA-N
• SMILES： N1=C(N)CC(C)CC(C)C1.[H]Cl

Computed Properties

• Exact Mass: 176.108
• Monoisotopic Mass: 176.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.4A^2